ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate
Overview
Description
Ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate, also known as EDCO, is an organic compound that has recently been studied for its potential applications in the field of scientific research. EDCO is a cyclic ester that can be synthesized from the reaction of ethyl 2-oxoacetate and 2,6-dioxocyclohexanone. It has a wide range of potential applications in lab experiments, including biochemical and physiological effects, and can be used as a model compound to study the effects of other compounds.
Scientific Research Applications
Ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate has a wide range of potential applications in scientific research. It has been used as a model compound to study the effects of other compounds, such as drugs and toxins, on the body. It has also been used to study the effects of environmental pollutants on the body, as well as to study the biochemical and physiological effects of compounds on cells. Additionally, this compound has been used to study the effects of compounds on enzymes, proteins, and other biochemical processes.
Mechanism of Action
The mechanism of action of ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes, such as cytochrome P450. This inhibition of enzymes can lead to a variety of biochemical and physiological effects, including changes in metabolism, cellular respiration, and cell proliferation. Additionally, this compound has been found to interact with other compounds, such as drugs and toxins, which can lead to changes in their pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms. In humans, this compound has been found to have a variety of effects, including changes in metabolism, cellular respiration, and cell proliferation. Additionally, this compound has been found to interact with other compounds, such as drugs and toxins, which can lead to changes in their pharmacological effects. In animals, this compound has been found to have similar effects, including changes in metabolism, cellular respiration, and cell proliferation. Additionally, this compound has been found to have anti-inflammatory and anti-cancer effects in certain animal models.
Advantages and Limitations for Lab Experiments
The use of ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate in lab experiments has a number of advantages. It is a relatively simple compound to synthesize and is relatively stable in solution. Additionally, this compound has a wide range of potential applications in scientific research, including biochemical and physiological effects. However, there are some limitations to the use of this compound in lab experiments. This compound is a relatively new compound, and its effects are not yet fully understood. Additionally, this compound is not suitable for use in humans or animals, as it has not been approved for such use.
Future Directions
The potential future directions for the use of ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate in scientific research are numerous. Further research is needed to gain a better understanding of the biochemical and physiological effects of this compound. Additionally, this compound could be used to study the effects of environmental pollutants on the body, as well as to study the effects of drugs and toxins on the body. Additionally, this compound could be used to study the effects of compounds on enzymes, proteins, and other biochemical processes. Finally, this compound could be used to develop new compounds that have similar biochemical and physiological effects.
Synthesis Methods
The synthesis of ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate is a relatively simple process. It begins with the reaction of ethyl 2-oxoacetate and 2,6-dioxocyclohexanone. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and proceeds through a series of steps to yield this compound. The reaction is exothermic and proceeds rapidly, with a yield of approximately 95%. The reaction can be conducted at room temperature or at higher temperatures, depending on the desired product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-cyclohexyl-2-oxoacetate.", "Step 2: Ethyl 2-cyclohexyl-2-oxoacetate is then reacted with acetic anhydride and sodium acetate to form ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate.", "Step 3: The product from step 2 is then purified by recrystallization from ethanol and water.", "Step 4: The final product is obtained by neutralizing the purified product with hydrochloric acid and then basifying with sodium hydroxide." ] } | |
| 96546-37-1 | |
Molecular Formula |
C10H12O5 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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